3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate

• Molecular Formula: C22H20N4O4S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [3-[(Z)-(5-imino-7-oxo-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene)methyl]phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C22H20N4O4S2/c1-3-5-19-25-26-20(23)18(21(27)24-22(26)31-19)13-15-6-4-7-16(12-15)30-32(28,29)17-10-8-14(2)9-11-17/h4,6-13,23H,3,5H2,1-2H3/b18-13-,23-20?
• InChI Key: PXPYAKKCWOJDSS-YEZNUIPASA-N
• Isomeric SMILES: CCCC1=NN2C(=N)/C(=C/C3=CC(=CC=C3)OS(=O)(=O)C4=CC=C(C=C4)C)/C(=O)N=C2S1
• SMILES: CCCC1=NN2C(=N)C(=CC3=CC(=CC=C3)OS(=O)(=O)C4=CC=C(C=C4)C)C(=O)N=C2S1

Description

3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of 3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in cell growth and division. This inhibition leads to the death of cancer cells and the reduction of inflammation.
Biochemical and Physiological Effects:
The compound this compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to reduce the production of certain inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate in lab experiments is its specificity. It has been found to have activity against cancer cells and inflammatory cytokines, while having minimal effects on normal cells. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of this compound.

Future Directions

There are several future directions for research involving 3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate. One direction is to further investigate its potential as a cancer therapy. This could involve testing its efficacy against different types of cancer cells and in animal models. Another direction is to explore its potential as an anti-inflammatory agent. This could involve studying its effects on different inflammatory diseases and in different animal models. Additionally, further studies are needed to determine its safety profile and optimal dosage in humans.

Synthesis Methods

The synthesis of 3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate involves several steps. The starting materials are 2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one and 3-[(4-methylphenyl)sulfonyl]benzaldehyde. These compounds are reacted together in the presence of a catalyst to form the desired product.

Scientific Research Applications

The compound 3-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl 4-methylbenzenesulfonate has been found to have several potential applications in scientific research. It has been shown to have activity against various types of cancer cells, making it a potential candidate for cancer therapy. Additionally, it has been found to have anti-inflammatory properties, which could make it useful in treating inflammatory diseases such as arthritis.